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Compound of Interest

Compound Name:
3-(Chloromethyl)-3-ethyl-5-

methylheptane

Cat. No.: B13652453

Get Quote

CAS: 1494225-82-9 | Formula: C₁₁H₂₃Cl | Role: Advanced Organic Intermediate

Executive Summary
This technical guide serves as an enhanced Safety Data Sheet (SDS) and handling manual for

3-(Chloromethyl)-3-ethyl-5-methylheptane. Unlike standard commodity chemicals, this

compound represents a neopentyl-like primary alkyl chloride featuring a quaternary carbon at

the

-position.

Scientific Insight: The steric bulk adjacent to the chloromethyl group significantly retards

nucleophilic substitution. Researchers often mistakenly apply standard alkyl halide protocols
(e.g., mild heating with nucleophiles), observe no reaction, and subsequently increase
temperature/pressure, leading to sudden, delayed exotherms or rearrangements. This guide
prioritizes the safety implications of this specific structural reactivity.

Chemical Identification & Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13652453#bc-rfq
https://www.benchchem.com/product/b13652453/docs?utm_src=pdf-body#technical-safety-handling-guide-3-chloromethyl-3-ethyl-5-methylheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13652453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 3-(Chloromethyl)-3-ethyl-5-methylheptane

CAS Number 1494225-82-9

Molecular Formula C₁₁H₂₃Cl

Molecular Weight 204.78 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point (Est.) 225–235°C (at 760 mmHg)

Flash Point (Est.) > 85°C (Combustible Liquid)

Density (Est.) 0.88 ± 0.05 g/cm³

Solubility
Insoluble in water; soluble in DCM, THF,

Hexanes

Hazard Identification (GHS Classification)
Derived based on Structure-Activity Relationships (SAR) of branched alkyl chlorides.

Signal Word:WARNING

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[1][3][4][5]

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[2][4][5]

Flammable Liquids Cat 4 H227: Combustible liquid.

Precautionary Statements:
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P261: Avoid breathing mist/vapors.[2][3][4][5][6][7][8]

P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][8][9]

Remove contact lenses.[3][4][8][9]

Technical Handling & Reactivity Logic
The core safety risk of this molecule lies in its kinetic stability. The neopentyl structure creates a

"false sense of safety" because it does not fume or react immediately with moisture like acyl

chlorides.

The "Neopentyl Trap" in Synthesis
The diagram below illustrates the decision logic required when handling this compound in

synthesis to prevent process safety incidents.
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Figure 1: The "Neopentyl Trap" reactivity logic. Forcing conditions on this sterically hindered

chloride can lead to skeletal rearrangements and unexpected thermal events.

Emergency Response Protocols
Fire Fighting Measures

Suitable Media: Dry chemical, CO₂, water spray (fog), or alcohol-resistant foam. Do not use

a solid water stream, as it may scatter the burning organic liquid.

Specific Hazards: Combustion generates Hydrogen Chloride (HCl) gas. Firefighters must

wear full SCBA.

Flash Point Note: While the flash point is relatively high (>85°C), mists generated during

high-shear processing can be explosive at lower temperatures.

Accidental Release (Spill)
Evacuate: Clear the area of non-essential personnel.

Ventilate: Open fume hood sashes fully or enable emergency exhaust.

PPE: Wear nitrile gloves (double-gloved recommended due to unknown permeation rates of

novel intermediates), lab coat, and chemical splash goggles.

Containment: Absorb with inert material (vermiculite or sand).[2] Do not use combustible

materials like sawdust.

Disposal: Collect in a sealed container labeled "Organic Halogenated Waste."

Toxicology & Exposure Controls
Exposure Limits

OSHA PEL / ACGIH TLV: Not established.

Internal Standard: Treat as a generic alkyl halide. Recommended TWA: < 5 ppm (analogous

to similar alkyl chlorides).

Toxicological Mechanisms
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Alkylating Potential: Primary alkyl chlorides are weak alkylating agents. While less reactive

than iodides or bromides, prolonged exposure can lead to cellular damage.

Metabolism: Likely undergoes cytochrome P450 oxidation at the terminal methyl groups or

hydrolysis to the alcohol (3-hydroxymethyl-3-ethyl-5-methylheptane), which may be

glucuronidated.

Acute Symptoms: Redness of skin, lacrimation (tearing), and coughing if inhaled.

Engineering Controls
Mandatory: Use only within a certified chemical fume hood.

Glove Selection:

Splash Contact: Nitrile (0.11 mm) - Change immediately after contact.

Prolonged Contact: Viton or Silver Shield (Laminate) recommended for halogenated

solvents.

Storage & Stability
Storage Conditions: Store in a cool, dry place away from direct sunlight. Keep container

tightly closed.

Incompatibilities:

Strong Oxidizers: Risk of fire.[6][9]

Strong Bases (e.g., NaOH, KOtBu): May cause elimination (E2) reactions to form alkenes,

generating heat.

Metals (Mg, Li): Will react to form Grignard/Organolithium reagents; this must be done

under strictly controlled anhydrous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. leap.epa.ie [leap.epa.ie]

6. chemicalbook.com [chemicalbook.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.com [fishersci.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]

10. 3-(Chloromethyl)-3-ethyl-5-methyloctane | C12H25Cl | CID 66035151 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. 3-chloro-5-methylheptane [webbook.nist.gov]

To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-(Chloromethyl)-3-
ethyl-5-methylheptane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13652453/docs#technical-safety-handling-guide-3-
chloromethyl-3-ethyl-5-methylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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